molecular formula C15H13ClFN3OS B11019503 2-chloro-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-5-methyl-1,3-thiazole-4-carboxamide

2-chloro-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-5-methyl-1,3-thiazole-4-carboxamide

Cat. No.: B11019503
M. Wt: 337.8 g/mol
InChI Key: KFSRJHDIFARSIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-5-methyl-1,3-thiazole-4-carboxamide is a heterocyclic compound featuring a thiazole core substituted with chlorine (C2), methyl (C5), and a carboxamide group linked to a 2-(5-fluoroindol-3-yl)ethyl chain. The chloro and methyl substituents enhance lipophilicity, while the carboxamide linker provides conformational flexibility for target engagement .

Properties

Molecular Formula

C15H13ClFN3OS

Molecular Weight

337.8 g/mol

IUPAC Name

2-chloro-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-5-methyl-1,3-thiazole-4-carboxamide

InChI

InChI=1S/C15H13ClFN3OS/c1-8-13(20-15(16)22-8)14(21)18-5-4-9-7-19-12-3-2-10(17)6-11(9)12/h2-3,6-7,19H,4-5H2,1H3,(H,18,21)

InChI Key

KFSRJHDIFARSIN-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C(S1)Cl)C(=O)NCCC2=CNC3=C2C=C(C=C3)F

Origin of Product

United States

Scientific Research Applications

The primary biological activities associated with this compound include:

  • Anticancer Properties : The compound has shown promising results in inhibiting the growth of various cancer cell lines, particularly through its interaction with the Wnt signaling pathway. By inhibiting the Notum enzyme, it upregulates Wnt signaling, which is crucial for regulating cell proliferation and differentiation .
  • Antimicrobial Effects : Research indicates that derivatives of thiazole compounds exhibit significant antibacterial and antifungal activities. The structural characteristics of this compound allow it to disrupt bacterial cell membranes, leading to cell lysis .

Synthesis and Preparation

The synthesis of this compound typically follows a multi-step process:

  • Preparation of Starting Materials : The synthesis begins with the production of 5-fluoroindole, often through fluorination methods.
  • Alkylation Reaction : The 5-fluoroindole is alkylated with 2-chloroethylamine under basic conditions to form an intermediate.
  • Acylation Step : The intermediate undergoes acylation with chloroacetyl chloride in the presence of a base like triethylamine to yield the final product.

Case Study 1: Anticancer Activity

A study evaluated the anticancer properties of various thiazole derivatives, including this compound. The results indicated significant cytotoxic effects on estrogen receptor-positive human breast adenocarcinoma (MCF7) cells, with specific derivatives demonstrating enhanced activity due to structural modifications .

Case Study 2: Antimicrobial Efficacy

In another study focusing on antimicrobial activity, derivatives containing thiazole rings were synthesized and tested against a range of bacterial strains. The results showed that certain compounds exhibited effective inhibition against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria, indicating potential for therapeutic applications in treating infections .

Comparison with Similar Compounds

Compound 1 : 2-[1-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methyl-1,3-thiazole-4-carboxylic Acid ()

  • Structure: Shares a 5-methylthiazole core but replaces the chloro group with a fluorenyl-protected aminoethyl chain.
  • Properties: Molecular weight 247.69 (vs. ~385 for the target compound).

Compound 2 : 2-(Cyclopropylamino)-N-[2-(5-Fluoro-1H-Indol-3-yl)ethyl]-1,3-Thiazole-4-Carboxamide ()

  • Structure: Replaces the chloro and methyl groups on the thiazole with cyclopropylamino.
  • Properties: Molecular weight 344.41. The cyclopropylamino group introduces steric hindrance, which may alter binding kinetics compared to the target compound’s chloro-methyl thiazole.

Indole-Linked Heterocycles

Compound 3 : 3-(4-(2-(5-Fluoro-1H-Indol-3-yl)ethyl)pyrimidin-2-yl)-8-Oxa-3-Azabicyclo[3.2.1]octane ()

  • Structure : Replaces the thiazole-carboxamide with a pyrimidine-bicyclic octane system.
  • Properties: Synthesized in 92% yield as a yellow oil.
  • Application : Developed as a CYP121A1 inhibitor for tuberculosis treatment, highlighting the 5-fluoroindole-ethyl group’s role in microbial target engagement .

Compound 4 : 4-Methoxycarbonylmethyl-8-Methylcarbamoyl-2-{[2-(5-Fluoro-1H-Indol-3-yl)ethyl]furan-2-ylmethylamino}-Imidazo[1,5-c][1,3,5]Thiadiazine-4-Carboxylic Acid Methyl Ester ()

  • Structure : Complex imidazo-thiadiazine core with a 5-fluoroindole-ethyl side chain.
  • Properties : Molecular weight 582. The furan and methoxy groups increase polarity, contrasting with the target compound’s lipophilic thiazole.

Halogen-Substituted Analogues

Compound 5 : 5-Chloro-N-(4-Cyano-1-Phenyl-1H-Pyrazol-5-yl)-3-Methyl-1-Phenyl-1H-Pyrazole-4-Carboxamide ()

  • Structure : Pyrazole-carboxamide with chloro and methyl substituents.
  • Properties : Melting point 133–135°C, yield 68%. The chloro group enhances electrophilicity, similar to the target compound, but the pyrazole core may limit π-π stacking compared to thiazole.
  • Activity : Pyrazole derivatives in show antimicrobial and kinase inhibitory activity, suggesting shared therapeutic avenues .

Compound 6 : 4-(4-Chlorophenyl)-2-(5-(4-Fluorophenyl)-3-(5-Methyl-1-p-Tolyl-1H-1,2,3-Triazol-4-yl)-4,5-Dihydro-1H-Pyrazol-1-yl)Thiazole ()

  • Structure : Thiazole with chlorophenyl and fluorophenyl groups.
  • Properties : Isostructural chloro/bromo derivatives (e.g., Compound 4 and 5 in ) exhibit antimicrobial activity. The chloro substituent’s electronegativity may enhance target binding, analogous to the target compound’s C2 chlorine .

Key Research Findings and Data

Table 1. Comparative Analysis of Select Compounds

Compound Core Structure Key Substituents Molecular Weight Yield (%) Melting Point (°C) Notable Activity
Target Compound Thiazole Cl, CH₃, 5-fluoroindole-ethyl ~385 N/A N/A Potential antimicrobial
Compound 1 () Thiazole Fluorenyl-aminoethyl 247.69 N/A N/A Synthetic intermediate
Compound 2 () Thiazole Cyclopropylamino, 5-fluoroindole 344.41 N/A N/A Undisclosed
Compound 3 () Pyrimidine 5-fluoroindole-ethyl, bicyclic ~400 92 Oil CYP121A1 inhibition
Compound 5 () Pyrazole Cl, CH₃, cyano 403.1 68 133–135 Antimicrobial

Discussion of Structural and Functional Trends

  • Chloro vs.
  • Indole-Ethyl Linker : The 2-(5-fluoroindol-3-yl)ethyl group is recurrent in antimicrobial and enzyme-targeting compounds (), suggesting its role in hydrophobic and hydrogen-bond interactions.
  • Thiazole vs.

Biological Activity

The compound 2-chloro-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-5-methyl-1,3-thiazole-4-carboxamide is a thiazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article will delve into the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Structure and Properties

The molecular structure of the compound includes a thiazole ring, which is known for its diverse biological activities. The presence of the 5-fluoro-1H-indole moiety is significant as indole derivatives are often linked to various pharmacological effects.

Chemical Structure

  • Molecular Formula: C₁₄H₁₄ClF N₃O
  • Molecular Weight: 297.73 g/mol

Antitumor Activity

Research indicates that thiazole derivatives, including the compound , exhibit notable antitumor properties. A study highlighted that compounds with similar structures have shown cytotoxic effects against various cancer cell lines:

CompoundCell LineIC50 (µM)
Compound AA-431 (human epidermoid carcinoma)1.61 ± 1.92
Compound BJurkat (human T lymphocyte)1.98 ± 1.22
2-chloro-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-5-methyl-1,3-thiazole-4-carboxamideU251 (human glioblastoma)TBD

The IC50 values indicate the concentration required to inhibit cell growth by 50%, suggesting that this compound may possess significant antitumor activity similar to established chemotherapeutics like doxorubicin .

The mechanism by which thiazole derivatives exert their biological effects often involves interaction with specific cellular targets. For instance, molecular dynamics simulations have shown that these compounds can bind to proteins involved in cell survival pathways, such as Bcl-2, through hydrophobic interactions and hydrogen bonding .

Antimicrobial Activity

Thiazoles are also recognized for their antimicrobial properties. Compounds structurally related to the target compound have demonstrated efficacy against various pathogens:

PathogenMinimum Inhibitory Concentration (MIC)
C. albicans3.92–4.01 mM
A. niger4.01–4.23 mM

These findings suggest that the thiazole scaffold contributes positively to antimicrobial activity, potentially making it a candidate for further development in this area .

Case Study 1: Anticancer Screening

In a recent study, several thiazole derivatives were synthesized and screened for anticancer activity against different cell lines including U251 and WM793 (human melanoma). The results indicated that modifications on the thiazole ring significantly influenced their cytotoxicity profiles. The most active compounds exhibited IC50 values less than those of reference drugs .

Case Study 2: Structure-Activity Relationship (SAR)

A comprehensive SAR analysis revealed that substituents on the thiazole ring and indole moiety significantly affect biological activity. Electron-donating groups at specific positions enhanced cytotoxicity, while electron-withdrawing groups modified antimicrobial efficacy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.